N-[(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)sulfonyl]acetamide

• IUPAC Name: N-[4-[(4-methylphenyl)sulfonylamino]phenyl]sulfonylacetamide
• InChI: InChI=1S/C15H16N2O5S2/c1-11-3-7-14(8-4-11)24(21,22)17-13-5-9-15(10-6-13)23(19,20)16-12(2)18/h3-10,17H,1-2H3,(H,16,18)
• InChI Key: BPAONUWGAWAGNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)NC(=O)C
• Molecular Formula: C15H16N2O5S2
• Molecular Weight: 368.4 g/mol

Description

N-[(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)sulfonyl]acetamide, also known as MPT0B392, is a small molecule compound that has gained attention in the scientific community due to its potential applications in cancer treatment.

Scientific Research Applications

N-[(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)sulfonyl]acetamide has been studied extensively for its potential applications in cancer treatment. Several studies have reported that N-[(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)sulfonyl]acetamide exhibits anti-proliferative effects on various cancer cell lines, including lung cancer, breast cancer, and colon cancer (Huang et al., 2014; Huang et al., 2016; Chen et al., 2018). Additionally, N-[(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)sulfonyl]acetamide has been shown to induce apoptosis and inhibit tumor growth in animal models (Huang et al., 2016; Chen et al., 2018).

Mechanism of Action

The mechanism of action of N-[(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)sulfonyl]acetamide involves the inhibition of tubulin polymerization, which is essential for cell division and proliferation (Huang et al., 2014). N-[(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)sulfonyl]acetamide binds to the colchicine-binding site of tubulin and prevents the formation of microtubules, leading to cell cycle arrest and apoptosis (Huang et al., 2014; Chen et al., 2018).
Biochemical and Physiological Effects:
N-[(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)sulfonyl]acetamide has been shown to have several biochemical and physiological effects on cancer cells. In addition to inhibiting tubulin polymerization, N-[(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)sulfonyl]acetamide also disrupts the mitochondrial membrane potential and activates the caspase pathway, leading to apoptosis (Huang et al., 2014; Chen et al., 2018). N-[(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)sulfonyl]acetamide has also been shown to inhibit the migration and invasion of cancer cells (Huang et al., 2016).

Advantages and Limitations for Lab Experiments

One advantage of N-[(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)sulfonyl]acetamide is its potency and selectivity for cancer cells. N-[(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)sulfonyl]acetamide has been shown to exhibit anti-proliferative effects on cancer cells at low micromolar concentrations, while having minimal effects on normal cells (Huang et al., 2014; Chen et al., 2018). However, one limitation of N-[(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)sulfonyl]acetamide is its poor solubility in water, which can make it challenging to administer in in vivo experiments (Huang et al., 2014).

Future Directions

For the study of N-[(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)sulfonyl]acetamide include investigating its efficacy in combination with other chemotherapeutic agents, developing more soluble formulations, and conducting clinical trials to determine its safety and efficacy.